2,5-dimethyl-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide
• InChI: InChI=1S/C18H18N4O3S/c1-9-7-11(10(2)25-9)18(24)20-16-15-12(13-5-4-6-26-13)8-14(23)19-17(15)22(3)21-16/h4-7,12H,8H2,1-3H3,(H,19,23)(H,20,21,24)
• InChI Key: IDRJJEXMKBXPQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NN(C3=C2C(CC(=O)N3)C4=CC=CS4)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

2,5-dimethyl-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
BenchChem offers high-quality 2,5-dimethyl-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dimethyl-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Compounds : Studies have shown the synthesis of various heterocyclic compounds, including pyrazole-4-carboxamides and thiazole-5-carboxamides, which exhibit activity against diseases and enzymes. This indicates the potential for creating derivatives of the compound for various applications (Masatsugu et al., 2010).

Biological and Medicinal Research

• Antiprotozoal Agents : Research has been conducted on related compounds, such as imidazo[1,2-a]pyridines, for their antiprotozoal properties. These studies are significant in the development of treatments for diseases caused by protozoa (Ismail et al., 2004).

Material Science and Engineering

• Amplifiers in Material Engineering : Studies have explored the use of related compounds as amplifiers, particularly in relation to phleomycin against Escherichia coli. This indicates potential applications in material science and engineering (Brown & Cowden, 1982).

Drug Design and Development

• Synthesis of Novel Derivatives for Drug Development : Research has focused on the synthesis of novel pyrazolo[3,4-b]pyridine derivatives, which could be significant in the development of new drugs (El-Essawy & Rady, 2011).

Antimicrobial Activity

• Antimicrobial Applications : There has been significant research into the antimicrobial activities of compounds related to the 2,5-dimethyl-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-3-carboxamide. These studies are crucial for the development of new antimicrobial agents (Hamed et al., 2020).